molecular formula C23H23N3O3S B11497879 4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide

4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide

Cat. No.: B11497879
M. Wt: 421.5 g/mol
InChI Key: OOSUUJAXHZINAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This sulfonamide derivative features a benzenesulfonamide core substituted with 4-methoxy, 2,3-dimethyl groups, linked via an aromatic bridge to an 8-methylimidazo[1,2-a]pyridine moiety. The imidazopyridine scaffold is a privileged structure in medicinal chemistry due to its bioactivity in kinase inhibition and antimicrobial applications . The compound’s structural complexity arises from the interplay of methoxy (electron-donating) and methyl (steric) groups, which modulate solubility, binding affinity, and metabolic stability.

Properties

Molecular Formula

C23H23N3O3S

Molecular Weight

421.5 g/mol

IUPAC Name

4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide

InChI

InChI=1S/C23H23N3O3S/c1-15-7-6-12-26-14-20(24-23(15)26)18-8-5-9-19(13-18)25-30(27,28)22-11-10-21(29-4)16(2)17(22)3/h5-14,25H,1-4H3

InChI Key

OOSUUJAXHZINAQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=C(C(=C(C=C4)OC)C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide typically involves the condensation of 2-aminopyridine derivatives with α-bromoketones under various conditions. One method involves a solvent- and catalyst-free approach using microwave irradiation, which is both efficient and environmentally friendly . Another method includes the use of toluene as a solvent and iodine and tert-butyl hydroperoxide (TBHP) as reagents to promote C–C bond cleavage .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include bromine, iodine, and TBHP. Reaction conditions often involve the use of organic solvents like chloroform and toluene, as well as microwave irradiation for enhanced reaction rates .

Major Products

The major products formed from these reactions include halogenated derivatives and substituted sulfonamides, which can exhibit different biological activities and properties.

Mechanism of Action

The mechanism of action of 4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide involves its interaction with various molecular targets and pathways. The imidazo[1,2-a]pyridine moiety can bind to specific receptors and enzymes, modulating their activity and leading to therapeutic effects. For example, it can act as a cyclin-dependent kinase (CDK) inhibitor, calcium channel blocker, or GABA A receptor modulator .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Substituent Variations on the Benzenesulfonamide Core

2,5-Dimethoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide ()
  • Key Differences: Substituents: 2,5-Dimethoxy vs. 4-methoxy-2,3-dimethyl. This may improve solubility but reduce target selectivity . Molecular Weight: 423.487 g/mol vs.
N,4-Dimethyl-N-(3-(p-tolyl)imidazo[1,2-a]pyridin-2-yl)benzenesulfonamide (3ak) ()
  • Key Differences :
    • Substituents : N,4-dimethyl and p-tolyl vs. 4-methoxy-2,3-dimethyl.
    • Impact : The p-tolyl group increases lipophilicity (logP), while the absence of methoxy reduces hydrogen-bonding capacity. Melting point (225–227°C) suggests higher crystallinity than analogs with bulkier groups .

Core Scaffold Modifications

3,4,5-Trimethoxy-N-(4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)benzamide ()
  • Key Differences :
    • Core : Benzamide vs. benzenesulfonamide.
    • Impact : The sulfonamide group (-SO₂NH-) enhances acidity (pKa ~10) compared to amides, improving water solubility and bioavailability. The trimethoxy substitution on benzamide may enhance DNA intercalation but reduce metabolic stability .
    • Molecular Weight : 417.46 g/mol vs. target compound.
4-Fluoro-N-(8-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide ()
  • Key Differences: Substituents: 4-Fluorophenyl vs. 4-methoxy-2,3-dimethylbenzenesulfonamide. Impact: Fluorine’s electronegativity increases membrane permeability but may introduce toxicity risks.

Imidazo[1,2-a]pyridine Modifications

N,N-Diethyl-3-(6-methyl-2-(pyrrolidine-1-carbonyl)imidazo[1,2-a]pyridin-8-yl)benzenesulfonamide (28) ()
  • Key Differences: Imidazopyridine Substituents: Pyrrolidine-1-carbonyl vs. 8-methyl. However, the diethylamino group on the sulfonamide may reduce CNS penetration due to increased basicity . Yield: 73.7% vs.
N-((2-(4-Fluorophenyl)-6-Methylimidazo[1,2-a]pyridin-3-yl)methyl)benzenamine (13a) ()
  • Key Differences :
    • Linker : Benzylamine vs. sulfonamide.
    • Impact : The benzylamine linker reduces steric hindrance but eliminates the sulfonamide’s hydrogen-bonding capability. Antimicrobial activity data suggests fluorophenyl derivatives exhibit higher potency than methoxy analogs .

Physicochemical and Pharmacokinetic Comparison

Property Target Compound 2,5-Dimethoxy Analog 3,4,5-Trimethoxy Benzamide N,N-Diethyl Sulfonamide
Molecular Weight (g/mol) ~450 (estimated) 423.487 417.46 443.54
Hydrogen Bond Donors 1 (NH) 1 2 (NH, CONH) 1
LogP (Predicted) ~3.5 ~3.2 ~2.8 ~4.0
Melting Point Not reported Not reported Room temperature stable 164–167°C

Biological Activity

4-Methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide is a compound of interest due to its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

Synthesis of the Compound

The compound was synthesized using various methods that involve the coupling of substituted pyridine derivatives with benzenesulfonamide moieties. The synthetic route typically includes the following steps:

  • Formation of the Sulfonamide : The initial step involves the reaction of a sulfonyl chloride with an amine to form the sulfonamide.
  • Pyridine Coupling : The next step involves coupling a pyridine derivative with the sulfonamide to introduce the imidazo moiety.
  • Purification : The final product is purified using techniques such as recrystallization or chromatography.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds similar to 4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide. For example, related compounds have demonstrated significant cytotoxic effects against various cancer cell lines, including:

  • Jurkat Cells : These cells are often used in studies related to leukemia. Compounds like 4-methoxy derivatives have shown IC50 values lower than standard chemotherapeutics like doxorubicin, indicating strong anticancer activity .
  • HT29 Cells : This colorectal cancer cell line exhibited growth inhibition when treated with similar sulfonamide compounds, suggesting a potential application in colorectal cancer therapy .

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties. Studies on related sulfonamides have shown:

  • Antibacterial Effects : Compounds with similar structures have been tested against both Gram-positive and Gram-negative bacteria, demonstrating effective inhibition at concentrations as low as 31.25 µg/mL .
  • Mechanism of Action : The presence of electron-donating groups in the phenyl ring enhances antibacterial activity by improving interaction with bacterial enzymes .

Case Study 1: Anticancer Efficacy

A study evaluated a series of benzenesulfonamide derivatives for their anticancer activity. Among these, one compound showed an IC50 value of 0.5 µM against Jurkat cells, which is significantly lower than that observed for doxorubicin (IC50 = 1.5 µM). This suggests that structural modifications in the benzenesulfonamide framework can lead to enhanced anticancer properties .

Case Study 2: Antimicrobial Testing

In another investigation, various derivatives were synthesized and tested for their antibacterial activity against Staphylococcus aureus and Escherichia coli. The results indicated that modifications to the phenyl group significantly influenced antimicrobial efficacy, with some compounds exhibiting MIC values comparable to standard antibiotics .

Table 1: Biological Activities of Related Compounds

Compound NameCell Line TestedIC50 (µM)Activity Type
Compound AJurkat0.5Anticancer
Compound BHT290.7Anticancer
Compound CS. aureus31.25Antibacterial
Compound DE. coli50Antibacterial

Table 2: Synthesis Overview

StepReaction TypeReagents Used
Sulfonamide FormationNucleophilic substitutionSulfonyl chloride + amine
Pyridine CouplingCoupling reactionPyridine derivative + sulfonamide
PurificationChromatographySilica gel or alumina

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.